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Compound of Interest

Compound Name: Tributylphosphine

Cat. No.: B147548 Get Quote

This guide provides essential safety information and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with tributylphosphine.

Adherence to these protocols is critical to mitigate the risks associated with its pyrophoric

nature.

Frequently Asked Questions (FAQs)
Q1: What makes tributylphosphine hazardous?

A1: Tributylphosphine is a pyrophoric liquid, meaning it can spontaneously ignite upon

contact with air.[1][2][3] It is also harmful if swallowed or in contact with skin, causes severe

skin burns and eye damage, and may cause corrosive injuries to the upper respiratory tract

upon inhalation.[3] Additionally, it can react violently with water.[2][3]

Q2: What immediate actions should I take in case of skin or eye contact?

A2: For skin contact, immediately immerse the affected area in cool water or wrap it in wet

bandages.[4][5] Remove contaminated clothing and wash the skin with plenty of soap and

water.[5][6] For eye contact, rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do, and seek immediate medical attention.[4][7]

Q3: What type of fire extinguisher should be used for a tributylphosphine fire?
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A3: Use a Class D dry powder extinguisher (for combustible metals), dry sand, or soda ash.[1]

[8] Do NOT use water, carbon dioxide (CO2), or foam extinguishers, as tributylphosphine can

react violently with water.[1][2]

Q4: How should I store tributylphosphine?

A4: Store tributylphosphine in a tightly closed container in a cool, dry, and well-ventilated

area, under an inert atmosphere such as nitrogen or argon.[4][9] Keep it away from heat,

sparks, open flames, and incompatible materials like oxidizing agents.[6][9]

Q5: What are the proper disposal procedures for tributylphosphine waste?

A5: Tributylphosphine waste must be handled as hazardous waste. It can be disposed of by

removal to a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[4] Do not discharge it into sewer systems.[4] Containers should be triple-rinsed or

punctured to be made unusable before disposal.[4]

Troubleshooting Guides
Scenario 1: You observe fumes or smoke upon opening a container of tributylphosphine.

Problem: The chemical is reacting with air, indicating a potential breach of the inert

atmosphere.

Solution:

Do not proceed with the experiment.

If it is safe to do so, re-purge the container with an inert gas (nitrogen or argon) and

securely close it.

If a fire starts, be prepared to use a Class D fire extinguisher.

Evaluate your handling technique to ensure you are maintaining an inert atmosphere

throughout the process.

Scenario 2: A small spill of tributylphosphine occurs in the fume hood.
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Problem: A pyrophoric and corrosive material has been released.

Solution:

Alert others in the laboratory and ensure the fume hood sash is kept at its lowest possible

working height.

Remove all flammable materials from the immediate vicinity.[10]

Cover the spill with a non-combustible absorbent material like dry sand, vermiculite, or

soda ash.[9][11]

Using non-sparking tools, carefully collect the absorbed material into a suitable, labeled

container for hazardous waste disposal.[5][11]

Decontaminate the area as per your institution's standard operating procedures.

Scenario 3: The syringe used for transferring tributylphosphine becomes clogged.

Problem: Potential for pressure buildup and unexpected release of the pyrophoric liquid.

Solution:

Keep the syringe pointed towards the back of the fume hood, away from yourself and

others.

Do not attempt to force the plunger.

Carefully and slowly withdraw the plunger to relieve any pressure.

Discharge the contents into a quenching solution (e.g., isopropanol) under an inert

atmosphere.

Dispose of the clogged needle and syringe as hazardous waste.

Quantitative Data Summary
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Property Value Source(s)

Melting Point -65°C [4]

Boiling Point 150°C / 50 mmHg [4]

Flash Point 37°C / 98.6°F (closed cup) [6]

Autoignition Temperature 199°C / 390.2°F [6]

Density 0.81 g/mL at 25°C

Vapor Density 9 (vs air)

Experimental Protocols & Workflows
Detailed Methodology for Safe Transfer of
Tributylphosphine

Preparation:

Ensure a Class D fire extinguisher, safety shower, and eyewash station are readily

accessible.

Work must be conducted in a certified chemical fume hood or a glove box.[10][12]

The work area should be free of flammable materials and ignition sources.[10]

Don appropriate Personal Protective Equipment (PPE):

Flame-resistant lab coat.[8][12]

Chemical splash goggles and a face shield.[8][10]

Wear appropriate gloves; nitrile gloves may be adequate for small quantities, but

neoprene or other heavy chemical-resistant gloves are recommended for larger

quantities.[10][12]

Inert Atmosphere:
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The container of tributylphosphine must be under a positive pressure of an inert gas

(e.g., nitrogen or argon).

Use oven-dried glassware and purge all equipment (syringes, needles) with inert gas

before use.

Transfer Procedure (Syringe Technique):

Secure the tributylphosphine container to a stand within the fume hood.[10]

Use a syringe with a capacity at least double the volume to be transferred.[10]

Puncture the septum of the tributylphosphine container with the needle, ensuring the

needle tip is below the liquid level.

Slowly draw the desired volume of liquid into the syringe.

To prevent drips, a small amount of inert gas can be drawn into the syringe after the liquid.

Withdraw the needle from the source container.

Carefully insert the needle into the reaction vessel (also under an inert atmosphere) and

dispense the tributylphosphine slowly.

Cleaning and Quenching:

Excess tributylphosphine in the syringe and on needles must be quenched.

Slowly add the excess reagent to a suitable quenching agent, such as isopropanol, under

an inert atmosphere. The reaction can be exothermic.

Rinse the syringe and needle with the quenching solvent multiple times.

Dispose of all contaminated materials as hazardous waste.

Workflow for Handling Tributylphosphine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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